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Compound of Interest

Compound Name: Bazinaprine

Cat. No.: B1218481 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Bazinaprine, a selective, reversible monoamine oxidase inhibitor (MAOI). Adherence to these

protocols is crucial for the safety of laboratory personnel and the protection of the environment.

This guide is intended for researchers, scientists, and drug development professionals who

handle this compound.

Immediate Safety and Handling Precautions:

Before disposal, it is essential to handle Bazinaprine with appropriate safety measures. As a

potent MAOI, it can have significant physiological effects. Always wear personal protective

equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat, when

handling Bazinaprine in solid or solution form. Work in a well-ventilated area, preferably within

a fume hood.

Chemical and Physical Properties of Bazinaprine
Understanding the properties of Bazinaprine is the first step toward its safe disposal. The

following table summarizes its key chemical and physical data.
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Property Value

CAS Number 94011-82-2

Molecular Formula C₁₇H₁₉N₅O

Molecular Weight 309.37 g/mol

Appearance Solid Powder

Solubility Soluble in DMSO (22.5 mg/mL)

Experimental Protocols for Disposal
While a specific Safety Data Sheet (SDS) with disposal instructions for Bazinaprine is not

readily available, the recommended procedures are based on the safety data for its core

chemical structure, pyridazine, and general best practices for the disposal of potent

pharmaceutical compounds and monoamine oxidase inhibitors. The primary recommended

method of disposal is through a licensed professional waste disposal service, likely involving

chemical incineration.

Principle of Disposal:

The fundamental principle for the disposal of Bazinaprine is to prevent its release into the

environment. Due to its biological activity, it must not be disposed of down the drain or in

regular solid waste. It should be treated as hazardous chemical waste.

Step-by-Step Disposal Procedure:

Segregation of Waste:

Collect all forms of Bazinaprine waste, including unused solid compound, solutions, and

any materials contaminated with Bazinaprine (e.g., pipette tips, gloves, empty

containers).

Place all waste into a dedicated, robust, and leak-proof hazardous waste container.

Container Labeling:
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Clearly label the hazardous waste container with the words "Hazardous Waste."

Identify the contents by writing "Bazinaprine" and its CAS number (94011-82-2).

Ensure the label is legible and securely attached to the container.

Storage of Waste:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

area.

The storage area should be away from general laboratory traffic and incompatible

materials.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Provide the waste disposal service with full details of the waste, including its identity as a

monoamine oxidase inhibitor and a pyridazine derivative, to ensure it is handled and

disposed of correctly.[1]

The most appropriate method of destruction for such a compound is high-temperature

incineration.[1]

Bazinaprine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Bazinaprine,

from initial handling to final disposal.
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Caption: Workflow for the proper disposal of Bazinaprine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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